Cas no 253450-34-9 (4-(2,4-dichlorophenyl)methylpiperidine)

• Product Name: 4-(2,4-dichlorophenyl)methylpiperidine
• CAS No: 253450-34-9
• MF: C₁₂H₁₅Cl₂N
• MW: 244.160201311111
• MDL: MFCD14529393
• CID: 3500360
• PubChem ID: 21706566
• Update Time: 2025-05-20

4-(2,4-dichlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• PIPERIDINE, 4-[(2,4-DICHLOROPHENYL)METHYL]-
• 4-(2,4-dichlorophenyl)methylpiperidine

• MDL： MFCD14529393
• Inchi： 1S/C12H15Cl2N/c13-11-2-1-10(12(14)8-11)7-9-3-5-15-6-4-9/h1-2,8-9,15H,3-7H2
• InChI Key： XTQDZXIGEAWUGS-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=C(Cl)C=C2Cl)CC1

Computed Properties

• Exact Mass: 243.058
• Monoisotopic Mass: 243.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(2,4-dichlorophenyl)methylpiperidine

Introduction to 4-(2,4-dichlorophenyl)methylpiperidine (CAS No. 253450-34-9)

4-(2,4-dichlorophenyl)methylpiperidine, with the CAS number 253450-34-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 2,4-dichlorophenyl substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-(2,4-dichlorophenyl)methylpiperidine consists of a piperidine ring, which is a six-membered cyclic amine commonly found in many biologically active compounds. The presence of the 2,4-dichlorophenyl group adds to its lipophilicity and enhances its ability to cross biological membranes. This combination of structural features makes it an attractive candidate for drug design and optimization.

Recent studies have highlighted the potential of 4-(2,4-dichlorophenyl)methylpiperidine in modulating various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, 4-(2,4-dichlorophenyl)methylpiperidine could potentially be developed into drugs for treating conditions such as anxiety disorders, depression, and chronic pain.

In addition to its potential as a GPCR modulator, 4-(2,4-dichlorophenyl)methylpiperidine has also been investigated for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and neurodegenerative conditions. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for developing anti-inflammatory drugs.

The pharmacokinetic properties of 4-(2,4-dichlorophenyl)methylpiperidine have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to easily penetrate cell membranes and reach target tissues. Furthermore, its metabolic stability ensures that it remains active for an extended period, which is crucial for maintaining therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,4-dichlorophenyl)methylpiperidine in various therapeutic settings. Early results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-(2,4-dichlorophenyl)methylpiperidine (CAS No. 253450-34-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing novel drugs targeting GPCRs and inflammation-related pathways. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of drug discovery in these areas.